Cas no 88788-21-0 (Benzene, 1,1'-oxybis-, dibromo monochloro deriv.)
88788-21-0 structure
Product Name:Benzene, 1,1'-oxybis-, dibromo monochloro deriv.
CAS No:88788-21-0
MF:C12H7Br2ClO
MW:362.444380998611
CID:730000
Update Time:2023-08-03
Benzene, 1,1'-oxybis-, dibromo monochloro deriv. Chemical and Physical Properties
Names and Identifiers
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- Benzene, 1,1'-oxybis-,dibromo monochloro deriv. (9CI)
- 1,2-dibromo-3-chloro-4-phenoxybenzene
- Benzene, 1,1'-oxybis-, dibromo monochloro deriv.
- Chlorodibromodiphenyl ether
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- Inchi: 1S/C12H7Br2ClO/c13-9-6-7-10(12(15)11(9)14)16-8-4-2-1-3-5-8/h1-7H
- InChI Key: DMNVOVNHFTZFEH-UHFFFAOYSA-N
- SMILES: BrC1=C(C=CC(=C1Cl)OC1C=CC=CC=1)Br
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 221
- Topological Polar Surface Area: 9.2
Benzene, 1,1'-oxybis-, dibromo monochloro deriv. Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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